N-(2-Ethylhexyl)-4-hydroxybutyramide

• Molecular Formula: C12H25NO2
• Molecular Weight: 215.33 g/mol
• IUPAC Name: N-(2-ethylhexyl)-4-hydroxybutanamide
• InChI: InChI=1S/C12H25NO2/c1-3-5-7-11(4-2)10-13-12(15)8-6-9-14/h11,14H,3-10H2,1-2H3,(H,13,15)
• InChI Key: FFJSMCDKVZWGFS-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CNC(=O)CCCO

Description

N-(2-Ethylhexyl)-4-hydroxybutyramide is a useful research compound. Its molecular formula is C12H25NO2 and its molecular weight is 215.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a glass reaction vessel 12.9 grams of 2-ethylhexylamine were admixed with 8.6 grams of butyrolactone and the mixture heated to 100° C. on a steam bath until reaction was completed in a period of one hour. A conversion of greater than 95%, based on butyrolactone, was achieved. The product upon cooling to room temperature was a colorless, clear, moderately viscous liquid. IR=6.09 mu.